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Compound of Interest

Compound Name: GSK6853

Cat. No.: B607858

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of GSK6853, a potent and
highly selective chemical probe for the bromodomain of Bromodomain and PHD Finger
Containing Protein 1 (BRPF1). This document details the mechanism of action, key quantitative
data, experimental protocols, and the role of GSK6853 in elucidating epigenetic regulatory
pathways.

Introduction to GSK6853 and BRPF1

GSK6853 is a selective benzimidazolone inhibitor of the BRPF1 bromodomain.[1][2] BRPF1 is
a crucial scaffolding protein involved in the assembly of the MYST family of histone
acetyltransferase (HAT) complexes, including the MOZ/MORF complexes.[1][3] These
complexes play a pivotal role in chromatin remodeling and transcriptional regulation by
acetylating histone tails, a key epigenetic modification associated with active gene expression.
The BRPF1 bromodomain specifically recognizes and binds to acetylated lysine residues on
histones, thereby recruiting the HAT complex to specific chromatin loci. By inhibiting the BRPF1
bromodomain, GSK6853 disrupts this interaction, leading to altered gene expression and
providing a powerful tool to investigate the biological functions of BRPF1-containing HAT
complexes.

Mechanism of Action
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GSK6853 functions as a competitive inhibitor of the BRPF1 bromodomain, preventing its
engagement with acetylated histone tails. This disruption of the "reader" function of BRPF1
consequently interferes with the recruitment and activity of the associated MOZ/MORF HAT
complexes at specific genomic locations. This leads to a reduction in histone acetylation at
these sites, altering chromatin structure and modulating the transcription of target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [GSK6853: A Technical Guide for Studying Epigenetic
Regulation]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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